Cas no 2172097-51-5 ({5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

Technical Introduction: 5-(Methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl)(methyl)amine is a specialized triazole derivative featuring a methoxymethyl and propyl substituent on the triazole ring, along with a methylamine functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where triazole-based compounds are valued for their bioactivity and stability. The methoxymethyl group enhances solubility, while the propyl chain may influence lipophilicity, making it suitable for fine-tuning physicochemical properties. Its well-defined reactivity profile allows for further functionalization, enabling its use as a key intermediate in the development of novel bioactive molecules. The compound’s purity and structural precision ensure reproducibility in research and industrial applications.
{5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine structure
2172097-51-5 structure
Product Name:{5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
CAS No:2172097-51-5
MF:C9H18N4O
MW:198.265421390533
CID:6084818
PubChem ID:165866052
Update Time:2025-06-08

{5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • {5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
    • {[5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
    • 2172097-51-5
    • EN300-1596169
    • Inchi: 1S/C9H18N4O/c1-4-5-13-9(7-14-3)8(6-10-2)11-12-13/h10H,4-7H2,1-3H3
    • InChI Key: TWMIRZOVIXQFLH-UHFFFAOYSA-N
    • SMILES: O(C)CC1=C(CNC)N=NN1CCC

Computed Properties

  • Exact Mass: 198.14806121g/mol
  • Monoisotopic Mass: 198.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 52Ų

{5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>

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Additional information on {5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172097-51-5)

The compound 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine, with the CAS registry number 2172097-51-5, represents a significant advancement in the field of heterocyclic chemistry. This molecule, characterized by its unique triazole core and functionalized side chains, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both methoxymethyl and methylamine groups enhances its reactivity, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in how 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine can be leveraged in drug discovery, especially in the development of antimicrobial and anti-inflammatory agents. Its structural similarity to known bioactive molecules suggests potential efficacy in targeting specific enzymatic pathways, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 2172097-51-5 involves multi-step organic reactions, often starting from readily available precursors like propargyl alcohol and azides. The click chemistry approach, a popular keyword in modern synthetic chemistry, is frequently employed to construct the 1,2,3-triazole ring. This method is celebrated for its high yield, mild reaction conditions, and compatibility with diverse functional groups, aligning with the growing trend of sustainable and efficient synthetic protocols.

From an industrial perspective, 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine is valued for its stability and solubility in common organic solvents. These properties make it an attractive candidate for formulation studies, a recurring topic in patent literature. Companies are actively exploring its use in crop protection products, where its mode of action could offer advantages over conventional pesticides, addressing the global demand for environmentally friendly agrochemicals.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard tools for verifying purity and structure. The data generated from these analyses are crucial for regulatory submissions and quality control, topics highly relevant to professionals in the chemical and pharmaceutical industries. Additionally, computational studies, including molecular docking and QSAR modeling, are increasingly applied to predict the biological activity of CAS No. 2172097-51-5, a trend reflecting the integration of AI in chemical research.

Environmental and safety assessments of 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine are also critical, given the heightened focus on green chemistry principles. Researchers are investigating its biodegradability and ecotoxicity to ensure compliance with international regulations, a subject frequently queried in environmental science forums. These studies are essential for mitigating potential risks associated with its large-scale production and use.

In conclusion, 5-(methoxymethyl)-1-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine (CAS No. 2172097-51-5) stands as a promising compound with multifaceted applications. Its synthesis, characterization, and potential uses align with current scientific and industrial trends, making it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing multiple fields, from medicine to sustainable agriculture.

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